![molecular formula C16H15BrN2O B2354550 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline CAS No. 1423896-33-6](/img/structure/B2354550.png)
1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline is a chemical compound that has attracted the attention of many researchers due to its potential applications in various fields. This compound has been found to possess several biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline is not fully understood. However, it has been suggested that the antitumor activity of this compound may be due to its ability to induce apoptosis in cancer cells. It has also been suggested that the antimicrobial activity of this compound may be due to its ability to disrupt the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
This compound has been found to possess several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, bacteria, and fungi. In addition, this compound has been shown to possess anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline in lab experiments include its ability to inhibit the growth of cancer cells, bacteria, and fungi. In addition, this compound has been found to possess anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the research on 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in the treatment of inflammatory diseases. In addition, further studies are needed to determine the toxicity and safety of this compound in vivo. Finally, the development of new synthetic methods for this compound may lead to the discovery of more potent analogs with improved biological activities.
Synthesis Methods
The synthesis of 1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline involves the reaction of 2-bromo-6-methylpyridine-3-carboxylic acid with cyclohexanone in the presence of a catalyst. The reaction is carried out in a solvent, and the product is obtained after purification. This method has been reported to yield the product in good yield and purity.
Scientific Research Applications
1-(2-Bromo-6-methylpyridine-3-carbonyl)-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been found to possess antitumor activity against various cancer cell lines. It has also been found to possess antimicrobial activity against several strains of bacteria and fungi. In addition, this compound has been shown to possess anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.
Properties
IUPAC Name |
(2-bromo-6-methylpyridin-3-yl)-(3,4-dihydro-2H-quinolin-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrN2O/c1-11-8-9-13(15(17)18-11)16(20)19-10-4-6-12-5-2-3-7-14(12)19/h2-3,5,7-9H,4,6,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVMJEWPXUXQRKY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C(=O)N2CCCC3=CC=CC=C32)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.